molecular formula C21H30N2O6 B5068700 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methylcyclohexyl)piperazine oxalate

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methylcyclohexyl)piperazine oxalate

Cat. No.: B5068700
M. Wt: 406.5 g/mol
InChI Key: OQKXLZXLGCJOGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

MDBP is a synthetic compound that was first synthesized in the late 1990s as a potential antidepressant. It has since been found to have psychoactive effects and has gained attention in the scientific community for its potential use in research.

Mechanism of Action

MDBP is believed to act as a serotonin receptor agonist, meaning that it binds to and activates serotonin receptors in the brain. This activation leads to an increase in serotonin signaling, which may be responsible for the psychoactive effects of the compound.
Biochemical and physiological effects:
MDBP has been shown to produce a range of effects in animal studies, including hyperactivity, increased heart rate, and changes in body temperature. It has also been shown to increase serotonin levels in the brain and alter the activity of other neurotransmitter systems.

Advantages and Limitations for Lab Experiments

One advantage of using MDBP in lab experiments is its specificity for serotonin receptors, which allows researchers to investigate the function of this system in the brain. However, one limitation is that the psychoactive effects of the compound may make it difficult to interpret results.

Future Directions

There are several directions for future research on MDBP. One area of interest is its potential use as a tool to study the serotonin system in the brain. Additionally, more research is needed to understand the long-term effects of the compound and its potential therapeutic applications.
In conclusion, MDBP is a synthetic compound that has gained attention in the scientific community for its potential use in research. Its specificity for serotonin receptors makes it a useful tool for investigating the function of this system in the brain. However, more research is needed to fully understand the biochemical and physiological effects of the compound and its potential therapeutic applications.

Synthesis Methods

MDBP is synthesized through a multi-step process involving the reaction of piperazine with 3,4-methylenedioxybenzaldehyde and 4-methylcyclohexanone. The resulting compound is then converted to the oxalate salt form.

Scientific Research Applications

MDBP has been used in several scientific studies as a tool to investigate the function of various neurotransmitter systems in the brain. It has been shown to have an affinity for serotonin receptors and may be useful in studying the serotonin system in the brain.

Properties

IUPAC Name

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methylcyclohexyl)piperazine;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H28N2O2.C2H2O4/c1-15-2-5-17(6-3-15)21-10-8-20(9-11-21)13-16-4-7-18-19(12-16)23-14-22-18;3-1(4)2(5)6/h4,7,12,15,17H,2-3,5-6,8-11,13-14H2,1H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQKXLZXLGCJOGE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC(CC1)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H30N2O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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